(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate
Brand Name:
Vulcanchem
CAS No.:
376608-71-8
VCID:
VC0135536
InChI:
InChI=1S/C9H9F2N.C8H8O3/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;9-7(8(10)11)6-4-2-1-3-5-6/h1-3,6,9H,4,12H2;1-5,7,9H,(H,10,11)/t6-,9+;7-/m01/s1
SMILES:
C1C(C1N)C2=CC(=C(C=C2)F)F.C1=CC=C(C=C1)C(C(=O)O)O
Molecular Formula:
C17H17F2NO3
Molecular Weight:
321.32 g/mol
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate
CAS No.: 376608-71-8
Reference Standards
VCID: VC0135536
Molecular Formula: C17H17F2NO3
Molecular Weight: 321.32 g/mol
| CAS No. | 376608-71-8 |
|---|---|
| Product Name | (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate |
| Molecular Formula | C17H17F2NO3 |
| Molecular Weight | 321.32 g/mol |
| IUPAC Name | (1R,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine;(2R)-2-hydroxy-2-phenylacetic acid |
| Standard InChI | InChI=1S/C9H9F2N.C8H8O3/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;9-7(8(10)11)6-4-2-1-3-5-6/h1-3,6,9H,4,12H2;1-5,7,9H,(H,10,11)/t6-,9+;7-/m01/s1 |
| Standard InChIKey | GUESUQPLVFMJIT-KLTOLQSASA-N |
| Isomeric SMILES | C1[C@H]([C@@H]1N)C2=CC(=C(C=C2)F)F.C1=CC=C(C=C1)[C@H](C(=O)O)O |
| SMILES | C1C(C1N)C2=CC(=C(C=C2)F)F.C1=CC=C(C=C1)C(C(=O)O)O |
| Canonical SMILES | C1C(C1N)C2=CC(=C(C=C2)F)F.C1=CC=C(C=C1)C(C(=O)O)O |
| Synonyms | (αR)-α-Hydroxybenzeneacetic Acid compd. with (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine; |
| PubChem Compound | 9944965 |
| Last Modified | Nov 11 2021 |
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